Cas no 1225900-99-1 (2-(4-Trifluoromethylphenyl)-isonicotinic acid)
1225900-99-1 structure
Product Name:2-(4-Trifluoromethylphenyl)-isonicotinic acid
CAS No:1225900-99-1
MF:C13H8F3NO2
MW:267.203333854675
MDL:MFCD14666484
CID:1004394
PubChem ID:50999429
Update Time:2025-08-03
2-(4-Trifluoromethylphenyl)-isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Trifluoromethylphenyl)-isonicotinic acid
- 2-[(4-Trifluoromethyl)phenyl]isonicotinic acid
- 2-[4-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
- DTXSID30679521
- MFCD14666484
- AKOS022321175
- TS-03502
- 2-(4-(Trifluoromethyl)phenyl)isonicotinicacid
- 1225900-99-1
- 2-(4-(Trifluoromethyl)phenyl)isonicotinic acid
- 2-(4-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
-
- MDL： MFCD14666484
- Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-3-1-8(2-4-10)11-7-9(12(18)19)5-6-17-11/h1-7H,(H,18,19)
- InChI Key： VDTCTIDBPTWQNI-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=C(C(=O)O)C=CN=1)(F)F
Computed Properties
- Exact Mass: 267.051
- Monoisotopic Mass: 267.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 50.2A^2
2-(4-Trifluoromethylphenyl)-isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM317811-1g |
2-(4-(Trifluoromethyl)phenyl)isonicotinic acid |
1225900-99-1 | 95% | 1g |
$434 | 2021-08-18 | |
| Chemenu | CM317811-1g |
2-(4-(Trifluoromethyl)phenyl)isonicotinic acid |
1225900-99-1 | 95% | 1g |
$434 | 2022-06-13 | |
| abcr | AB324831-1 g |
2-(4-Trifluoromethylphenyl)Isonicotinic acid, 95%; . |
1225900-99-1 | 95% | 1g |
€492.60 | 2023-04-26 | |
| Alichem | A013008722-250mg |
2-(4-(Trifluoromethyl)phenyl)isonicotinic acid |
1225900-99-1 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A013008722-500mg |
2-(4-(Trifluoromethyl)phenyl)isonicotinic acid |
1225900-99-1 | 97% | 500mg |
$855.75 | 2023-09-03 | |
| Alichem | A013008722-1g |
2-(4-(Trifluoromethyl)phenyl)isonicotinic acid |
1225900-99-1 | 97% | 1g |
$1475.10 | 2023-09-03 | |
| Matrix Scientific | 082425-1g |
2-[(4-Trifluoromethyl)phenyl]isonicotinic acid, 97% |
1225900-99-1 | 97% | 1g |
$488.00 | 2023-09-09 | |
| abcr | AB324831-250mg |
2-(4-Trifluoromethylphenyl)Isonicotinic acid, 95%; . |
1225900-99-1 | 95% | 250mg |
€282.70 | 2025-04-21 | |
| abcr | AB324831-500mg |
2-(4-Trifluoromethylphenyl)Isonicotinic acid, 95%; . |
1225900-99-1 | 95% | 500mg |
€373.70 | 2025-04-21 | |
| abcr | AB324831-1g |
2-(4-Trifluoromethylphenyl)Isonicotinic acid, 95%; . |
1225900-99-1 | 95% | 1g |
€596.80 | 2025-04-21 |
2-(4-Trifluoromethylphenyl)-isonicotinic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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